Cas no 1207048-19-8 (2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one)

• Product Name: 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one
• CAS No: 1207048-19-8
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 5167309
• Update Time: 2025-05-26

2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one
• 2-(5-Amino-3-cyclopropyl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one

• Inchi： 1S/C11H13N5O/c1-6-4-10(17)14-11(13-6)16-9(12)5-8(15-16)7-2-3-7/h4-5,7H,2-3,12H2,1H3,(H,13,14,17)
• InChI Key： BYKLLJJPGJSYKP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1)N1C(=CC(C2CC2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one

2-(5-Amino-3-Cyclopropyl-1H-Pyrazol-1-Yl)-6-Methylpyrimidin-4(3H)-One: A Comprehensive Overview

The compound with CAS No. 1207048-19-8, known as 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinones, which are well-known for their diverse biological activities and potential therapeutic applications. The long-tail keyword for this compound, 2-(5-amino-3-cyclopropyl-pyrazolyl)-6-methylpyrimidinone, encapsulates its structural features and highlights its unique properties.

The molecular structure of this compound is characterized by a pyrimidinone core, which serves as a scaffold for various functional groups. The presence of a cyclopropyl group at the 3-position of the pyrazole ring introduces steric hindrance and enhances the molecule's stability. Additionally, the amino group at the 5-position of the pyrazole ring contributes to hydrogen bonding capabilities, which are crucial for its interactions with biological targets. The methyl group at the 6-position of the pyrimidine ring further modulates the electronic properties of the molecule, making it a versatile candidate for drug design.

Recent studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. Researchers have attributed this activity to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its effectiveness in targeting cyclin-dependent kinases (CDKs), which are critical regulators of cell division. This finding underscores its potential as a lead compound for anticancer drug development.

Beyond its antiproliferative properties, this compound has also shown promise in modulating neurotrophic factors, making it a candidate for neurodegenerative disease therapies. Preclinical studies suggest that it enhances the expression of brain-derived neurotrophic factor (BDNF), which plays a pivotal role in neuronal survival and synaptic plasticity. These findings have sparked interest in exploring its therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. A common approach involves the coupling of a suitably substituted pyrazole derivative with a pyrimidinone core through nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions. The optimization of reaction conditions, such as temperature and solvent selection, is crucial to ensure high yields and purity of the final product.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. HRMS provides precise molecular weight information, while NMR spectroscopy offers insights into the spatial arrangement of atoms within the molecule. These techniques are essential for confirming the identity and purity of the compound during synthesis and quality control processes.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles in preclinical models. Its ability to permeate biological membranes efficiently suggests that it could be administered orally with good bioavailability. However, further studies are required to evaluate its metabolism, distribution, and excretion in vivo to fully assess its suitability as a drug candidate.

The development of this compound has also been supported by computational chemistry approaches such as molecular docking and molecular dynamics simulations. These methods have provided valuable insights into its binding interactions with target proteins and have guided iterative optimizations to improve its potency and selectivity.

In conclusion, 2-(5-amino-3-cyclopropyl-pyrazolyl)-6-methylpyrimidinone represents a compelling example of how structural diversity can be leveraged to design molecules with multifaceted biological activities. With ongoing research uncovering new dimensions of its potential applications, this compound stands at the forefront of modern drug discovery efforts.